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Compound of Interest

Compound Name: 3,5-Dimethylbenzylamine

Cat. No.: B130789 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3,5-Dimethylbenzylamine

Disclaimer: Detailed safety and toxicological data for 3,5-Dimethylbenzylamine (CAS No.

78710-55-1) is limited in publicly available literature. The majority of comprehensive safety

information is available for its isomer, N,N-Dimethylbenzylamine (also known as

Benzyldimethylamine, CAS No. 103-83-3). While these compounds are structurally related,

their safety profiles may differ. This guide provides the available data for 3,5-
Dimethylbenzylamine and supplements it with more extensive data for N,N-

Dimethylbenzylamine as a reference for handling compounds of this class. Researchers must

exercise caution and handle 3,5-Dimethylbenzylamine with the assumption that it possesses

similar or greater hazards until more specific data becomes available.

Substance Identification and Properties
This section summarizes the known properties of 3,5-Dimethylbenzylamine and its more

studied isomer, N,N-Dimethylbenzylamine.

Table 1.1: Chemical and Physical Properties of 3,5-Dimethylbenzylamine
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Property Value Reference

CAS Number 78710-55-1 [1]

Molecular Formula C₉H₁₃N [1]

Molecular Weight 135.21 g/mol [1]

Physical Form Solid [1]

InChI Key
DZBHNPJZCQWUCG-

UHFFFAOYSA-N
[1]

Table 1.2: Physical and Chemical Properties of N,N-Dimethylbenzylamine (for reference)

Property Value Reference

Appearance Colorless to light yellow liquid [2][3]

Odor Ammonia-like / Aromatic [2][4]

Boiling Point 183-184 °C [5][6]

Melting Point -75 °C [5][7]

Flash Point 54 °C / 129.2 °F (closed cup) [4][7]

Autoignition Temperature 410 °C / 770 °F [4]

Density 0.9 g/mL at 25 °C [5][6]

Vapor Pressure 2.4 hPa @ 20 °C [4]

Vapor Density 4.7 (Air = 1.0) [4]

Water Solubility 8 g/L at 20 °C (Slightly soluble) [4][8]

Explosive Limits Lower: 0.9% / Upper: 6.3% [4]

pH 10 (10 g/L aqueous solution) [4]

Hazard Identification and Classification
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3,5-Dimethylbenzylamine is classified as a corrosive substance.[1] The GHS classification

indicates it causes severe skin burns and eye damage.[1] For a more detailed understanding of

the potential hazards, the classification for N,N-Dimethylbenzylamine is provided below.

Table 2.1: GHS Hazard Classification for 3,5-Dimethylbenzylamine

Hazard Class Category Hazard Statement

Skin Corrosion 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage 1
H314: Causes severe skin

burns and eye damage

Table 2.2: GHS Hazard Classification for N,N-Dimethylbenzylamine (for reference)
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Hazard Class Category Hazard Statement Reference

Flammable Liquids 3
H226: Flammable

liquid and vapor
[9]

Acute Toxicity, Oral 3 & 4

H301/H302:

Toxic/Harmful if

swallowed

[9][10]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[9][10]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
[10]

Skin Corrosion 1B

H314: Causes severe

skin burns and eye

damage

[9]

Serious Eye Damage 1

H314: Causes severe

skin burns and eye

damage

[9]

Hazardous to the

Aquatic Environment,

Chronic

3

H412: Harmful to

aquatic life with long

lasting effects

[10]

Summary of Hazards:

Corrosive: Causes severe burns to skin, eyes, and mucous membranes upon contact.[2][4]

[11] Inhalation may lead to spasm, inflammation, and edema of the larynx and bronchi.[6][11]

Flammable: The liquid and vapor are flammable.[4] Vapors are heavier than air and may

travel to an ignition source and flash back.[4][12]

Toxic: Harmful or toxic if swallowed, inhaled, or absorbed through the skin.[4]

Reactivity: Reacts exothermically with acids.[6][8] Incompatible with strong oxidizing agents,

acids, isocyanates, peroxides, and acid halides.[4][6][13]
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Toxicological Data
Specific toxicological studies for 3,5-Dimethylbenzylamine were not identified. The following

data for N,N-Dimethylbenzylamine illustrates the typical toxicity profile for this class of

chemical.

Table 3.1: Acute Toxicity Data for N,N-Dimethylbenzylamine

Route Species Value Reference

LD50 Oral Rat 579 mg/kg [4]

LD50 Dermal Rabbit 1.66 mL/kg [4][14]

LC50 Inhalation Rat 2 mg/L (4h) [4]

Experimental Protocols
Specific experimental safety protocols for 3,5-Dimethylbenzylamine are not available in the

reviewed literature. Safety and toxicology data, such as that presented for N,N-

Dimethylbenzylamine, are typically generated following standardized methodologies, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD50): Typically determined using OECD Test Guideline 420, 423, or

425. A substance is administered in graduated doses to several groups of experimental

animals to determine the dose at which 50% of the animals die.

Skin Corrosion/Irritation: Assessed according to OECD Test Guideline 404. The substance is

applied to the skin of an animal, and the tissue is observed for damage, including necrosis,

erythema, and edema over a set period.

Flammability (Flash Point): Determined using standardized methods like ASTM D93

(Pensky-Martens Closed Cup Tester) or ISO 2719. The method involves heating the

substance in a controlled manner to find the lowest temperature at which the vapors will

ignite with a test flame.

Mutagenicity (Ames Test): N,N-Dimethylbenzylamine was found to be not mutagenic in the

Ames test, a common assay for determining if a chemical can cause mutations in the DNA of
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a test organism.[4] This is typically performed following OECD Test Guideline 471.

Handling and Storage
5.1 Handling

Work exclusively under a chemical fume hood.[4]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles with a face shield, and a lab coat.[9][14][15]

Ground and bond containers and receiving equipment to prevent static discharge.[4][12][14]

Use only non-sparking tools and explosion-proof equipment.[4][12][14]

Keep away from heat, sparks, open flames, and other ignition sources.[4][12][16]

Avoid contact with skin, eyes, and clothing.[4][12] Do not breathe mist, vapors, or spray.[4]

[16]

Wash hands thoroughly after handling.[9][12]

5.2 Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4][9][17]

Store in a designated flammables and/or corrosives area.[4]

Keep away from incompatible materials such as acids and strong oxidizing agents.[4][6][18]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[9]

Store locked up.[4][9][16] Recommended storage containers include HDPE or stainless

steel.[17]

Personal Protective Equipment (PPE)
Adequate PPE is mandatory to prevent exposure.
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Eye/Face Protection: Wear chemical safety goggles and a face shield.[14] Eyewash stations

must be readily available.[4][12]

Skin Protection: Wear chemical-resistant gloves (e.g., Butadiene, nitrile rubber, 0.4 mm

thickness) and protective clothing to prevent skin contact.[9] A safety shower should be close

to the workstation.[4][12]

Respiratory Protection: If exposure limits are exceeded or if ventilation is inadequate, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate

cartridge for organic vapors.[4]

Required PPE for Handling 3,5-Dimethylbenzylamine

Emergency Equipment

Researcher/
Scientist

Chemical Safety Goggles Full Face Shield Chemical-Resistant Gloves
(e.g., Nitrile, Butadiene)

Lab Coat/
Protective Clothing

Approved Respirator
(Inadequate Ventilation)

 if needed

Eyewash Station

 immediate access

Safety Shower

 immediate access

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for handling corrosive amines.

First Aid Measures
Immediate medical attention is required for all exposures.[4]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4][14] If

not breathing, give artificial respiration.[4] Call a poison center or doctor immediately.[4]

Skin Contact: Immediately take off all contaminated clothing.[4] Rinse the skin with plenty of

water or shower for at least 15 minutes.[4][12] Seek immediate medical attention.[4]
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Eye Contact: Rinse cautiously with water for several minutes, including under the eyelids.[4]

Remove contact lenses if present and easy to do.[4] Continue rinsing for at least 15 minutes.

[4] Seek immediate medical attention.[4]

Ingestion: Rinse mouth.[4] Do NOT induce vomiting.[4][12][14] Call a physician or poison

control center immediately.[4]

Accidental Release and Firefighting Measures
8.1 Accidental Release Measures

Immediate Actions: Evacuate personnel to a safe area.[4] Eliminate all ignition sources (no

smoking, flares, sparks, or flames).[8][12] Ensure adequate ventilation.[4]

Containment: Stop the leak if it can be done without risk.[8] Use a non-combustible

absorbent material like sand, earth, or vermiculite to contain the spill.[8][12][15] Prevent entry

into waterways and sewers.[4][8]

Cleanup: Use non-sparking tools to collect the absorbed material into a suitable, closed

container for disposal.[8][12] A vapor-suppressing foam may be used to reduce vapors.[8]

[12]

Personal Protection: Wear full PPE, including a self-contained breathing apparatus (SCBA) if

necessary.[12][15]
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Caption: Logical workflow for responding to a flammable and corrosive chemical spill.
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8.2 Firefighting Measures

Suitable Extinguishing Media: Use CO₂, dry chemical, dry sand, or alcohol-resistant foam.[4]

Water spray may be used to cool closed containers.[4][12]

Unsuitable Extinguishing Media: Do not use a straight stream of water, as it may be

ineffective and spread the fire.[12]

Specific Hazards: Flammable liquid and vapor.[4] Containers may explode when heated.[4]

Thermal decomposition can release irritating and toxic gases, including nitrogen oxides

(NOx) and carbon monoxide (CO).[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][12]

Stability and Reactivity
Reactivity: Neutralizes acids in exothermic reactions.[3][8] May react violently with strong

oxidizing agents.[18]

Chemical Stability: Stable under recommended storage conditions.[6]

Conditions to Avoid: Heat, flames, sparks, and static discharge.[4][9] Exposure to air and

moisture.[3][7]

Incompatible Materials: Strong oxidizing agents, strong acids, acid halides, anhydrides,

isocyanates, and peroxides.[4][6]

Hazardous Decomposition Products: Under fire conditions, forms carbon oxides (CO, CO₂)

and nitrogen oxides (NOx).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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